Cas no 284040-55-7 (Adenosine 5'-(tetrahydrogen triphosphate), 2-(butylthio)-)

• Product Name: Adenosine 5'-(tetrahydrogen triphosphate), 2-(butylthio)-
• CAS No: 284040-55-7
• MF: C₁₄H₂₄N₅O₁₃P₃S
• MW: 595.352344512939
• CID: 1434426
• Update Time: 2024-08-15

Adenosine 5'-(tetrahydrogen triphosphate), 2-(butylthio)- Chemical and Physical Properties

Names and Identifiers

• Adenosine 5'-(tetrahydrogen triphosphate), 2-(butylthio)-
• Adenosine 5'-(tetrahydrogen triphosphate), 2-(butylthio)- (9CI)

• Inchi： 1S/C14H24N5O13P3S/c1-2-3-4-36-14-17-11(15)8-12(18-14)19(6-16-8)13-10(21)9(20)7(30-13)5-29-34(25,26)32-35(27,28)31-33(22,23)24/h6-7,9-10,13,20-21H,2-5H2,1H3,(H,25,26)(H,27,28)(H2,15,17,18)(H2,22,23,24)/t7-,9-,10-,13-/m1/s1
• InChI Key： UEMDIDCAEYCDMD-QYVSTXNMSA-N
• SMILES： C(OP(=O)(O)OP(O)(=O)OP(O)(O)=O)[C@H]1O[C@@H](N2C3C(=C(N=C(SCCCC)N=3)N)N=C2)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 595.03062

Experimental Properties

• Density: 2.20±0.1 g/cm3(Predicted)
• Boiling Point: 979.8±75.0 °C(Predicted)
• PSA: 279.13
• pka: 0.97±0.50(Predicted)